Cas no 23041-45-4 (2-phenyl-1H-Indol-3-amine)

2-Phenyl-1H-indol-3-amine is a heterocyclic organic compound featuring an indole core substituted with a phenyl group at the 2-position and an amine group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and electron-rich nature allows for versatile functionalization, enabling applications in the development of bioactive molecules, including potential drug candidates. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework also makes it useful in materials science, particularly in the design of organic semiconductors or fluorescent probes. High purity grades are available for research and industrial use.

2-phenyl-1H-Indol-3-amine structure

Product Name:2-phenyl-1H-Indol-3-amine

CAS No:23041-45-4

MF:C₁₄H₁₂N₂

MW:208.258482933044

CID:1109465

PubChem ID:2749340

Update Time:2025-10-30

2-phenyl-1H-Indol-3-amine Chemical and Physical Properties

Names and Identifiers

- 2-phenyl-1H-Indol-3-amine
- 2-?phenyl-1H-?Indol-?3-?amine
- AKOS000269765
- CS-0258316
- 23041-45-4
- VS-09133
- EN300-697616
- DTXSID90372768
- XGKAJJZDQGRYJI-UHFFFAOYSA-N
- CHEMBL4541918
- 1H-Indol-3-amine, 2-phenyl-
- STK826052
- aminophenylindol
- InChI=1/C14H12N2/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h1-9,16H,15H2
- BBL029168
- CCG-175443
- XGKAJJZDQGRYJI-UHFFFAOYSA-
- MFCD01109848
- SCHEMBL983399
- F72216
- 3-Amino-2-Phenylindole
- Z1509140582
- Inchi： 1S/C14H12N2/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h1-9,16H,15H2
- InChI Key： XGKAJJZDQGRYJI-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2C(=C1C1C=CC=CC=1)N

Computed Properties

Exact Mass: 208.10016
Monoisotopic Mass: 208.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.8Å²

Experimental Properties

PSA: 41.81

2-phenyl-1H-Indol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM236441-5g	2-Phenyl-1H-indol-3-amine	23041-45-4	95%+	5g	$421	2021-08-04
Chemenu	CM236441-10g	2-Phenyl-1H-indol-3-amine	23041-45-4	95%+	10g	$608	2021-08-04
Chemenu	CM236441-1g	2-Phenyl-1H-indol-3-amine	23041-45-4	95%+	1g	$167	2024-07-28
Chemenu	CM236441-5g	2-Phenyl-1H-indol-3-amine	23041-45-4	95%+	5g	$446	2024-07-28
Enamine	EN300-697616-0.05g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	0.05g	$32.0	2025-03-21
Enamine	EN300-697616-0.1g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	0.1g	$47.0	2025-03-21
Enamine	EN300-697616-0.25g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	0.25g	$67.0	2025-03-21
Enamine	EN300-697616-0.5g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	0.5g	$106.0	2025-03-21
Enamine	EN300-697616-1.0g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	1.0g	$135.0	2025-03-21
Enamine	EN300-697616-2.5g	2-phenyl-1H-indol-3-amine	23041-45-4	85.0%	2.5g	$236.0	2025-03-21